2-(Benzo[d][1,3]dioxol-5-yl)-2-oxoacetaldehyde hydrate

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-2-oxoacetaldehyde;hydrate
• InChI: InChI=1S/C9H6O4.H2O/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8;/h1-4H,5H2;1H2
• InChI Key: ZETZLJWJCYEROP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C=O.O
• Molecular Formula: C9H8O5
• Molecular Weight: 196.16 g/mol
• CAS No.: 65709-23-1

Description

2-(Benzo[d][1,3]dioxol-5-yl)-2-oxoacetaldehyde hydrate (CAS: 362609-92-5) is a benzodioxole-derived glyoxal hydrate with the molecular formula C₉H₆O₄·H₂O (or C₉H₈O₅ when accounting for the hydrate). Structurally, it consists of a 1,3-benzodioxole core substituted at the 5-position with a glyoxal group (2-oxoacetaldehyde) stabilized in its hydrated form. This compound is closely related to 3,4-(methylenedioxy)phenylglyoxal hydrate (CAS: 65709-23-1), differing primarily in nomenclature conventions .

The compound’s synthesis typically involves oxidation or hydrolysis of precursors like 3,4-methylenedioxyacetophenone (pepper ketone, CAS: 3162-29-6) under controlled conditions . Its hydrate form enhances stability and solubility in polar solvents, making it useful in pharmaceutical intermediates and organic synthesis.

Comparison with Similar Compounds

Table 1: Key Properties of Selected Benzodioxole Derivatives

Compound Name	Molecular Formula	CAS No.	Functional Groups	Key Applications/Properties	References
2-(Benzo[d][1,3]dioxol-5-yl)-2-oxoacetaldehyde hydrate	C₉H₈O₅	362609-92-5	Glyoxal hydrate	Pharmaceutical synthesis, intermediates
3,4-(Methylenedioxy)phenylglyoxal hydrate	C₉H₈O₅	65709-23-1	Glyoxal hydrate	Similar to above; nomenclature variant
2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxyacetic acid	C₉H₈O₅	N/A	Hydroxyacetic acid	Chelation, metal-binding applications
2-(Benzo[d][1,3]dioxol-5-yl)propan-1-ol	C₁₀H₁₂O₃	N/A	Alcohol	Alcohol methylation studies
6-(Benzodioxol-5-yloxy)benzimidazole derivatives (4d, 4e, 4f)	C₁₉H₁₄FNO₄ (e.g., 4d)	N/A	Benzimidazole, halogen/nitro substituents	Antifungal/antimicrobial agents

Key Differences and Research Findings

(i) Functional Group Influence on Reactivity

• Glyoxal Hydrate vs. Hydroxyacetic Acid : The glyoxal hydrate’s aldehyde group (oxidized state) offers higher electrophilicity compared to the hydroxyacetic acid derivative’s carboxylic acid group. This makes the former more reactive in condensation reactions (e.g., forming Schiff bases), while the latter exhibits chelation properties .
• Alcohol vs. Hydrate : 2-(Benzo[d][1,3]dioxol-5-yl)propan-1-ol () lacks the electrophilic aldehyde moiety, rendering it less reactive in nucleophilic additions but more stable for hydrogen-borrowing catalysis .

Solubility and Stability

• The glyoxal hydrate’s water solubility is enhanced by its hydrate form, whereas benzimidazole derivatives (e.g., 4d–4f) are lipophilic and require organic solvents (DMF, DMSO) for dissolution .
• Alcohol derivatives (e.g., 2-(Benzo[d][1,3]dioxol-5-yl)propan-1-ol) are miscible with methanol and ethanol, aligning with their use in catalytic hydrogen-transfer reactions .

Q & A

Q. What are the established synthetic routes for 2-(Benzo[d][1,3]dioxol-5-yl)-2-oxoacetaldehyde hydrate, and how can reaction conditions be optimized for improved yield?

• Methodological Answer : A common approach involves coupling reactions using reagents like DCC (dicyclohexylcarbodiimide) to activate carboxylic acid intermediates. For example, tert-butyl derivatives of benzo[d][1,3]dioxol-5-ylpropanoic acid were synthesized via DCC-mediated coupling with tert-butyl hydroxycarbamate, followed by purification via silica gel chromatography (eluent: EtOAc/hexane mixtures) . Fluorination strategies using HF·pyr2a in dichloromethane (DCM) under anhydrous conditions can also be adapted for analogous structures, with yields optimized by controlling stoichiometry (e.g., 6 equiv. HF·pyr2a) and reaction time .

Q. How should researchers characterize this compound using spectroscopic methods, and what key spectral signatures should be prioritized?

• Methodological Answer : Prioritize $^1H$-NMR and $^{13}C$-NMR to confirm the presence of the benzo[d][1,3]dioxole moiety (e.g., aromatic protons at δ 6.8–7.0 ppm and dioxole methylene at δ 5.9–6.1 ppm). For the hydrate form, monitor the aldehyde proton (δ ~9.5 ppm) and hydrate-specific signals (e.g., broad -OH peaks). Mass spectrometry (HRMS) should validate the molecular ion (e.g., [M+H$^+$] or [M+Na$^+$]) and hydration state .

Q. What are the recommended storage conditions to ensure the compound's stability, and how does hydration affect its chemical integrity?

• Methodological Answer : Store in tightly sealed containers under anhydrous conditions (e.g., desiccators with silica gel) at 2–8°C. Hydration may stabilize the aldehyde group against oxidation but can also promote hydrolysis under acidic/basic conditions. Conduct periodic TLC or NMR assays to monitor degradation (e.g., aldehyde-to-acid conversion) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for benzo[d][1,3]dioxole derivatives, and what validation strategies are recommended?

• Methodological Answer : Discrepancies often arise from assay variability (e.g., cell line differences, concentration ranges). Validate findings using orthogonal assays (e.g., enzyme inhibition + cellular viability) and structural analogs (Table 1). For example, compare activity trends between 2-(benzo[d][1,3]dioxol-5-yl) derivatives and spirocyclic or piperidine-containing analogs to isolate pharmacophore contributions .

Table 1. Structural analogs of benzo[d][1,3]dioxole derivatives

Compound Name	Key Structural Feature	Bioactivity Notes
1-(Benzo[d][1,3]dioxol-5-yl)ethanone	Simple ketone backbone	Baseline activity for SAR studies
(E)-9-(Benzo[d][1,3]dioxol-5-yl)...	Extended aliphatic chain + piperidine	Enhanced target binding affinity

Q. What advanced computational methods are suitable for modeling the compound's interaction with biological targets, and how should experimental data be integrated?

• Methodological Answer : Use molecular docking (e.g., AutoDock Vina) to predict binding modes to enzymes like histone deacetylases (HDACs) or cytochrome P450 isoforms. Validate with MD simulations (GROMACS) to assess stability of ligand-receptor complexes. Cross-reference computational results with experimental IC$_{50}$ values and mutagenesis data to refine binding hypotheses .

Q. What strategies are effective in troubleshooting low yields during the coupling step of synthesis, particularly when using DCC or related agents?

• Methodological Answer : Low yields in DCC-mediated couplings often result from moisture contamination or imbalanced stoichiometry. Implement strict anhydrous conditions (e.g., flame-dried glassware, molecular sieves) and use a 10–20% molar excess of DCC. If side reactions persist, switch to alternative coupling agents (e.g., EDC·HCl) or pre-activate the carboxylic acid as a mixed anhydride .

Data Contradiction Analysis

• Example Scenario : Conflicting NMR reports for the aldehyde proton position.
  • Resolution : Compare solvent effects (e.g., D$_2$O vs. CDCl$_3$) and hydration state. Hydrate forms may shift aldehyde proton signals due to hydrogen bonding. Validate with IR spectroscopy (C=O stretch at ~1700 cm$^{-1}$) and dynamic vapor sorption (DVS) to quantify hygroscopicity .